Cas no 797776-56-8 (N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide)

• Product Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide
• CAS No: 797776-56-8
• MF: C₁₁H₁₀Cl₂N₂OS
• MW: 289.180899143219
• CID: 6080737
• PubChem ID: 968880
• Update Time: 2025-07-21

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide
• Propanamide, N-(4,5-dichloro-2-benzothiazolyl)-2-methyl-
• F1813-0629
• AP-970/42769469
• N-(4,5-dichlorobenzo[d]thiazol-2-yl)isobutyramide
• AKOS000431687
• BAS 08207489
• 797776-56-8

• Inchi： 1S/C11H10Cl2N2OS/c1-5(2)10(16)15-11-14-9-7(17-11)4-3-6(12)8(9)13/h3-5H,1-2H3,(H,14,15,16)
• InChI Key： QIXQQSPGCJAYRR-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C(Cl)=CC=C2S1)(=O)C(C)C

Computed Properties

• Exact Mass: 287.9890895g/mol
• Monoisotopic Mass: 287.9890895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide

Recent Advances in the Study of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide (CAS: 797776-56-8)

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide (CAS: 797776-56-8) is a benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, pharmacological properties, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic reactions, to improve the yield and purity of the compound. These efforts have led to the development of more efficient and scalable synthetic routes, which are critical for further preclinical and clinical evaluations.

In terms of biological activity, N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide has demonstrated promising results in various in vitro and in vivo models. Notably, the compound has shown potent inhibitory effects against specific enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, recent findings indicate that it acts as a selective modulator of certain kinase pathways, which are often dysregulated in cancer. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Pharmacological studies have further elucidated the compound's mechanism of action, revealing its ability to interact with key molecular targets involved in cell proliferation and apoptosis. Structural-activity relationship (SAR) analyses have identified critical functional groups that contribute to its bioactivity, providing valuable insights for the design of derivatives with improved efficacy and reduced toxicity. Additionally, preliminary pharmacokinetic studies have assessed the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, laying the groundwork for future optimization.

Despite these advancements, challenges remain in the development of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide represents a promising candidate in the field of medicinal chemistry. Its unique structural and functional properties, coupled with its demonstrated biological activities, make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential, along with the development of optimized derivatives, holds great promise for addressing unmet medical needs in various disease areas.